BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Guide to the Proper Disposal of CLZ-8

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CLzZ-8

Cat. No.: B1675955

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive, step-by-step guide for the
safe disposal of CLZ-8, a research chemical identified as an orally active inhibitor of Mcl-1-
PUMA.[1][2] Due to the absence of a comprehensive Safety Data Sheet (SDS) in the public
domain, a precautionary approach, treating CLZ-8 as hazardous waste, is mandatory.

Chemical and Physical Properties

A summary of the known properties of CLZ-8 is presented below. It is critical to note that this
information is not exhaustive, and all handling and disposal procedures should be conducted
with the assumption that the compound may have uncharacterized hazardous properties.

Property Value Source
Synonyms Mcl1-IN-8, CLZ8, CLZ 8 [1]
Molecular Weight 393.5 g/mol [1]
Formula Not specified in search results
Appearance Likely a solid powder [1]
Solubility Soluble in DMSO (40 mg/mL) [1]

Powder: -20°C for 3 years; In
Storage [1]
solvent: -80°C for 1 year
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Experimental Protocol: Step-by-Step Disposal of
CLzZ-8

This protocol outlines the necessary steps for the safe disposal of CLZ-8 waste, including pure
compound, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE):
o Wear standard laboratory PPE, including a lab coat, safety goggles, and nitrile gloves.

« If handling the powder outside of a certified chemical fume hood, a respirator may be
necessary to avoid inhalation.

2. Waste Segregation:

o Solid Waste: Collect any unused or expired CLZ-8 powder, along with any contaminated
items such as weighing paper, spatulas, and empty vials, in a designated, properly labeled
hazardous waste container. This container should be made of a material compatible with the
chemical and have a secure lid.

» Liquid Waste: Solutions containing CLZ-8 (e.g., in DMSO) should be collected in a separate,
labeled hazardous liquid waste container. Do not mix with other solvent waste streams
unless compatibility has been confirmed.

o Contaminated Sharps: Needles, syringes, or other sharps contaminated with CLZ-8 must be
disposed of in a designated sharps container for hazardous chemical waste.

3. Waste Container Labeling:
o All waste containers must be clearly labeled with the words "Hazardous Waste."

e The label must include the full chemical name ("CLZ-8" and "Mcl1-IN-8"), the approximate
concentration and quantity of the waste, and the date the waste was first added to the
container.

4. Storage of Waste:
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» Store hazardous waste containers in a designated, secure area, away from general
laboratory traffic.

o Ensure the storage area is well-ventilated and has secondary containment to prevent spills.
5. Disposal Request:

e Once the waste container is full or is no longer needed, arrange for its disposal through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor.

» Follow all institutional and local regulations for the pickup and disposal of chemical waste.

Workflow for CLZ-8 Disposal

The following diagram illustrates the logical flow for the proper disposal of CLZ-8 waste.
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CLZ-8 Disposal Workflow

Hypothetical Signaling Pathway of CLZ-8
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CLZ-8 is an inhibitor of the Mcl-1-PUMA interaction, which has radioprotective properties by
reducing apoptosis.[1][2][3] The diagram below illustrates a hypothetical signaling pathway in
which CLZ-8 may act.
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Hypothetical CLZ-8 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1675955?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/mcl1-in-8
https://www.medchemexpress.com/clz-8.html
https://pubmed.ncbi.nlm.nih.gov/29852368/
https://pubmed.ncbi.nlm.nih.gov/29852368/
https://www.benchchem.com/product/b1675955#clz-8-proper-disposal-procedures
https://www.benchchem.com/product/b1675955#clz-8-proper-disposal-procedures
https://www.benchchem.com/product/b1675955#clz-8-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1675955?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

